[4-(3-Chloropyrazin-2-yl)phenyl]acetic acid

• Molecular Formula: C12H9ClN2O2
• Molecular Weight: 248.66 g/mol
• IUPAC Name: 2-[4-(3-chloropyrazin-2-yl)phenyl]acetic acid
• InChI: InChI=1S/C12H9ClN2O2/c13-12-11(14-5-6-15-12)9-3-1-8(2-4-9)7-10(16)17/h1-6H,7H2,(H,16,17)
• InChI Key: WALZIPZSXRLZCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)C2=NC=CN=C2Cl

Description

[4-(3-Chloropyrazin-2-yl)phenyl]acetic acid is a useful research compound. Its molecular formula is C12H9ClN2O2 and its molecular weight is 248.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.10 g (0.38 mmol) [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic acid in 1.2 ml of dioxane was added 0.17 g (1.15 mmol) of 2,3-dichloropyrazine, 2.57 mg (0.009 mmol) of tricyclohexylphosphine, 3.5 mg (0.004 mmol) of Pd2(dba)3, and 0.51 ml (1.27 M, 0.65 mmol) of aqueous potassium phosphate solution. The resulting suspension was degassed for 10 minutes. After 30 min in the microwave at 100° C., the reaction mixture was cooled, acidified with 1N HCl, extracted with ethyl acetate, and washed with brine. The organic layer was dried over Na2SO4, filtered and concentrated in vacuo to afford crude [4-(3-chloropyrazin-2-yl)phenyl]acetic acid. ES-MS M+1=249.1.